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Compound of Interest

Compound Name: Imipramine-d4

Cat. No.: B15617603

Essential Safety and Handling Guide for Imipramine-
d4

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Imipramine-d4. The information herein is compiled to ensure
the safety of researchers, scientists, and drug development professionals. Given the limited
availability of specific safety data for Imipramine-d4, this guidance is based on the well-
documented information for its non-deuterated counterpart, Imipramine Hydrochloride. The
chemical and toxicological properties of Imipramine-d4 are expected to be nearly identical to
Imipramine Hydrochloride.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is critical to minimize exposure and ensure safety
when handling Imipramine-d4. The following table summarizes the recommended PPE.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15617603?utm_src=pdf-interest
https://www.benchchem.com/product/b15617603?utm_src=pdf-body
https://www.benchchem.com/product/b15617603?utm_src=pdf-body
https://www.benchchem.com/product/b15617603?utm_src=pdf-body
https://www.benchchem.com/product/b15617603?utm_src=pdf-body
https://www.benchchem.com/product/b15617603?utm_src=pdf-body
https://www.benchchem.com/product/b15617603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Safety glasses with side
shields, chemical splash

goggles, or a full-face shield.

To protect against splashes
and airborne particles that can
cause serious eye irritation[1]
[2]. An emergency eyewash
station should be readily

accessible[3].

Hand Protection

Nitrile gloves or other

impervious gloves.

To prevent skin contact, which
can cause skin irritation[1][3]. If
dissolved in an organic
solvent, select gloves that offer
protection against that specific

solvent[3].

Body Protection

A lab coat or other protective

clothing.

To prevent contamination of
personal clothing and skin[2]
[3]. Protective garments should
not be worn in common

areas|[3].

Respiratory Protection

Generally not required for
standard laboratory operations

with adequate ventilation.

A tight-fitting full-face respirator
with HEPA filters is
recommended for spill cleanup
or when there is a risk of

generating dust[3].

Hazard Identification and Toxicology

Imipramine-d4, like Imipramine Hydrochloride, is classified as a hazardous substance.

Classification:

o Acute oral toxicity - Category 4[1][2]

 Skin irritation - Category 2[1][2]

e Serious eye irritation - Category 2A[1][2]
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o Specific target organ toxicity (single exposure) - Category 3 (May cause respiratory irritation)

[1][2]

Toxicological Data (for Imipramine Hydrochloride):

Test Species Dose

Oral LD50 Rat 305 mg/kg[1][3]
Oral LD50 Mouse 275 mg/kg[1][3]
Intraperitoneal LD50 Rat 72 mg/kg[1]
Subcutaneous LD50 Mouse 189 mg/kg[1]
Subcutaneous LD50 Rat 217 mg/kg[1]

LD50: Lethal Dose, 50% Kkill

Symptoms of exposure can include dizziness, drowsiness, dry mouth, headache, and
confusion[3][4].

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for laboratory safety.

Step-by-Step Handling and Storage Protocol

e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks. Wear
appropriate PPE during inspection.

» Storage: Store in a tightly closed, light-resistant container in a well-ventilated area[3][4].
Keep refrigerated as recommended by the supplier[2][5].

» Preparation for Use:

o Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of
dust or vapors[3][4].

o Ensure all necessary PPE is worn correctly.
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o Avoid the formation of dust during handling[3][4].

e During Use:
o Avoid all contact with the skin, eyes, and clothing[3][4].
o Do not eat, drink, or smoke in the handling area[4].
o Wash hands thoroughly after handling, even after removing gloves[2][3].
e End of Use:
o Clean equipment and work surfaces with a suitable detergent or solvent after use[3].

o Return the substance to its designated storage location.

Accidental Release and Exposure Plan

Spill Cleanup:

Evacuate and restrict access to the spill area.
o Ensure adequate ventilation[3].
o Wear appropriate PPE, including respiratory protection for large spills or dust generation[3].

e Sweep up or vacuum the spilled material and collect it in a suitable container for disposal[3].
Avoid generating dust[3].

e Thoroughly clean the spill surface to remove any residual contamination[3].
e Prevent the spilled material from entering drains or waterways|[3].

First Aid Measures:
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Exposure Route Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist[2][3][4].

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ] ) S
clothing. Get medical attention if irritation

develops[3][6].

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o ) o

do. Continue rinsing. Seek medical attention if

irritation persists[1][2][3].

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Seek immediate medical attention or call

a poison control center[3][6][7].

Disposal Plan

Dispose of Imipramine-d4 and any contaminated materials in accordance with all applicable
local, regional, national, and international regulations[3]. Do not allow the substance to enter
the environment[2].

Visual Process Guides

To further clarify the procedural flow, the following diagrams illustrate the key processes for
handling Imipramine-d4.
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Workflow for Handling Imipramine-d4
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Caption: A high-level workflow for the safe handling of Imipramine-d4.
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Emergency Response for Imipramine-d4 Exposure

Exposure Occurs
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Immediate Actions
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Imipramine-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617603#personal-protective-equipment-for-
handling-imipramine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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